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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353 Get Quote

This document provides a detailed overview of the chemical properties, structure, and

synthesis of 3-Methoxy-2-methylaniline, a key intermediate in various chemical syntheses.

This guide is intended for researchers, scientists, and professionals in the field of drug

development and chemical manufacturing.

Chemical Structure and IUPAC Name
3-Methoxy-2-methylaniline is an organic compound featuring a benzene ring substituted with

a methoxy group, a methyl group, and an amino group.

IUPAC Name: 3-methoxy-2-methylaniline[1][2]

Chemical Structure:

Source: PubChem CID 11804822
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Synonyms: 2-Methyl-m-anisidine, 2-Methoxy-6-aminotoluene, 2-Methyl-3-methoxyaniline, 3-

Amino-2-methylanisole[1][2][3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Methoxy-2-
methylaniline.

Property Value Source

Molecular Formula C₈H₁₁NO PubChem[1], ChemicalBook[4]

Molecular Weight 137.18 g/mol PubChem[1], Sigma-Aldrich

CAS Number 19500-02-8 PubChem[1], ChemicalBook[5]

Appearance Light purple oil or solid
ChemicalBook[5], Sigma-

Aldrich

Melting Point 27-28 °C
Sigma-Aldrich,

ChemicalBook[6]

Boiling Point 243.4±20.0 °C (Predicted) ChemicalBook[6]

Density 1.08 g/cm³ ChemicalBook[6]

Flash Point >110 °C (>230 °F) - closed cup Sigma-Aldrich

SMILES CC1=C(C=CC=C1OC)N PubChem[1]

InChI

InChI=1S/C8H11NO/c1-6-

7(9)4-3-5-8(6)10-2/h3-

5H,9H2,1-2H3

PubChem[1]

Experimental Protocols: Synthesis
3-Methoxy-2-methylaniline is primarily synthesized through the reduction of 2-methyl-3-

nitroanisole. Below are representative experimental protocols.

Method 1: Catalytic Hydrogenation
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This common method involves the reduction of the nitro group of 2-methyl-3-nitroanisole using

a catalyst, typically palladium on carbon, under a hydrogen atmosphere.

Reaction Scheme:

2-methyl-3-nitroanisole 3-methoxy-2-methylanilineH₂, 5% Pd/C, Ethanol

Click to download full resolution via product page

Synthesis of 3-methoxy-2-methylaniline via catalytic hydrogenation.

Procedure:

A solution of 30.7 g (184 mmol) of 2-methyl-3-nitroanisole in 300 mL of ethanol is

prepared.[4][5]

To this solution, 9.98 g of a suspension of 5% palladium on carbon (wet) in 100 mL of

ethanol is added.[4][5]

The reaction mixture is stirred at room temperature under a hydrogen atmosphere for 3

hours.[4][5]

Upon completion, the reaction solution is filtered through diatomaceous earth to remove

the catalyst.[4][5]

The filtrate is concentrated under vacuum to yield 3-methoxy-2-methylaniline as a light

purple oil (quantitative yield).[4][5]

Method 2: Synthesis from 2-methyl-3-nitrophenol

This two-step synthesis involves the methylation of 2-methyl-3-nitrophenol followed by the

reduction of the nitro group.[7]

Reaction Scheme:
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2-methyl-3-nitrophenol 2-methyl-1-(methoxy)-3-nitrobenzeneMethylation 3-methoxy-2-methylanilineReduction

Click to download full resolution via product page

Two-step synthesis of 3-methoxy-2-methylaniline.

Procedure:

Methylation: To a solution of 2-methyl-3-nitrophenol (15.3g, 100mmol) in DMF (150mL) at

0°C, sodium hydride (60% in mineral oil, 2.6g, 110mmol) is added. The mixture is stirred

at room temperature for 30 minutes. Methyl iodide (28.4g, 200mmol) is then added, and

the mixture is heated to 80°C for 5 hours. After the addition of water, the product is

extracted with ethyl acetate.[7]

Reduction: The resulting 2-methyl-1-(methoxy)-3-nitrobenzene is then reduced to 3-
methoxy-2-methylaniline, for example, by catalytic hydrogenation as described in

Method 1.[7]

Applications in Research and Development
3-Methoxy-2-methylaniline serves as a valuable building block in the synthesis of more

complex molecules. It is notably used in the preparation of indoles and indazoles, which are

scaffolds for compounds with potential neurochemical activity.[3][5] Additionally, it is an

intermediate in the synthesis of quinoline-based antiviral agents.[3][5]

Safety and Handling
3-Methoxy-2-methylaniline is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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